Cas no 1706502-47-7 ((2E)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]but-2-en-1-one)

• Product Name: (2E)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]but-2-en-1-one
• CAS No: 1706502-47-7
• MF: C₁₅H₁₈FNOS
• MW: 279.372926235199
• CID: 5366061
• PubChem ID: 90630070
• Update Time: 2025-10-24

(2E)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[7-(2-Fluorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-2-buten-1-one
• (E)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]but-2-en-1-one
• (2E)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]but-2-en-1-one
• 1-(7-(2-Fluorophenyl)-1,4-thiazepan-4-yl)but-2-en-1-one
• F6481-1231
• (E)-1-(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)but-2-en-1-one
• AKOS025103537
• 1706502-47-7

• Inchi： 1S/C15H18FNOS/c1-2-5-15(18)17-9-8-14(19-11-10-17)12-6-3-4-7-13(12)16/h2-7,14H,8-11H2,1H3/b5-2+
• InChI Key： UBYDJTWQDAOLQK-GORDUTHDSA-N
• SMILES： S1CCN(C(/C=C/C)=O)CCC1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 279.10931353g/mol
• Monoisotopic Mass: 279.10931353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2E)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]but-2-en-1-one

(2E)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]but-2-en-1-one: A Comprehensive Overview

The compound (2E)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]but-2-en-1-one (CAS No. 1706502-47-7) is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of thiazepanes, which are seven-membered heterocycles containing sulfur and nitrogen atoms. The presence of a fluorophenyl group and a conjugated enone system in its structure contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of thiazepane derivatives in drug discovery, particularly in the development of anti-inflammatory and analgesic agents. The fluorophenyl group in this compound is known to enhance pharmacokinetic properties such as solubility and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the conjugated enone system imparts electronic properties that can be exploited for interactions with biological targets.

One of the most notable advancements in the study of this compound involves its role in targeting G-protein coupled receptors (GPCRs). Research has demonstrated that (2E)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]but-2-en-1-one exhibits selective binding to certain GPCRs, which are critical in various physiological processes. This selectivity suggests potential applications in treating conditions such as chronic pain and inflammation.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the fluorophenyl group is achieved through a Friedel-Crafts alkylation reaction, while the formation of the thiazepane ring requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes.

Recent computational studies have provided deeper insights into the molecular interactions of this compound with its biological targets. Molecular docking simulations have revealed that the conjugated enone system plays a pivotal role in stabilizing interactions within the receptor binding site. Furthermore, quantum mechanical calculations have shed light on the electronic transitions within the molecule, which are crucial for understanding its photophysical properties.

In terms of pharmacokinetics, (2E)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]but-2-en-1-one demonstrates favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes efficiently is attributed to the balance between hydrophilic and lipophilic properties imparted by its structural features. These characteristics make it a strong candidate for further preclinical testing.

Despite its promising attributes, challenges remain in fully harnessing the potential of this compound. One area requiring further investigation is its metabolic stability and potential for bioactivation or toxicity. Ongoing research is focused on optimizing its chemical structure to enhance stability while maintaining its biological activity.

In conclusion, (2E)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-y]but-2-en-1-one represents a significant advancement in medicinal chemistry due to its unique structural features and biological activity. With continued research and development, this compound has the potential to contribute significantly to the discovery of novel therapeutic agents.